2-(2-chlorophenyl)-N-(4-(diisopropylamino)but-2-yn-1-yl)acetamide
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Description
2-(2-chlorophenyl)-N-(4-(diisopropylamino)but-2-yn-1-yl)acetamide is a useful research compound. Its molecular formula is C18H25ClN2O and its molecular weight is 320.86. The purity is usually 95%.
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Scientific Research Applications
Molecular Structure Analysis :
- The crystal structure and intermolecular interactions of related acetamide compounds have been extensively studied. For instance, 2-Chloro-N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]acetamide exhibits specific orientations and intermolecular interactions, contributing to its potential applications in materials science and drug design (Saravanan et al., 2016).
Chemical Synthesis and Evaluation :
- Various derivatives of acetamide, including those with long alkyl side chains, have been synthesized and evaluated for their corrosion inhibition properties. This research is significant in the field of material science, especially in corrosion prevention (Yıldırım & Cetin, 2008).
Spectroscopic and Quantum Mechanical Studies :
- Research on bioactive benzothiazolinone acetamide analogs has been conducted, focusing on vibrational spectra, electronic properties, and photochemical and thermochemical modeling. These compounds have potential applications in dye-sensitized solar cells and as ligands in drug design (Mary et al., 2020).
Pharmaceutical Applications :
- Some derivatives of acetamide, like 2-(2-methyl-quinoline-4ylamino)-N-(2-chlorophenyl)-acetamide, have shown therapeutic efficacy in treating diseases like Japanese encephalitis, demonstrating significant antiviral and antiapoptotic effects (Ghosh et al., 2008).
Crystallographic Studies :
- The crystal structures of several C,N-disubstituted acetamides have been determined, providing insights into their molecular interactions and potential applications in designing novel materials and drugs (Narayana et al., 2016).
Environmental and Agricultural Research :
- Research on chloroacetamide herbicides, such as their adsorption, bioactivity, and soil tests, plays a crucial role in agricultural sciences. Understanding the behavior of these compounds in the environment is crucial for developing safer and more effective herbicides (Weber & Peter, 1982).
Properties
IUPAC Name |
2-(2-chlorophenyl)-N-[4-[di(propan-2-yl)amino]but-2-ynyl]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H25ClN2O/c1-14(2)21(15(3)4)12-8-7-11-20-18(22)13-16-9-5-6-10-17(16)19/h5-6,9-10,14-15H,11-13H2,1-4H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MVWMAUWVKIBEES-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N(CC#CCNC(=O)CC1=CC=CC=C1Cl)C(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H25ClN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.